Cas no 2228508-39-0 (4-(1-{imidazo1,2-apyridin-2-yl}ethyl)piperidine)

• Product Name: 4-(1-{imidazo1,2-apyridin-2-yl}ethyl)piperidine
• CAS No: 2228508-39-0
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6494004
• PubChem ID: 165863854
• Update Time: 2025-05-20

4-(1-{imidazo1,2-apyridin-2-yl}ethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-{imidazo1,2-apyridin-2-yl}ethyl)piperidine
• 2228508-39-0
• EN300-1772880
• 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine

• Inchi： 1S/C14H19N3/c1-11(12-5-7-15-8-6-12)13-10-17-9-3-2-4-14(17)16-13/h2-4,9-12,15H,5-8H2,1H3
• InChI Key： ZLWXQWMPFSBPOF-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(1-{imidazo1,2-apyridin-2-yl}ethyl)piperidine

Recent Advances in the Study of 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine (CAS: 2228508-39-0)

The compound 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine (CAS: 2228508-39-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an imidazo[1,2-a]pyridine scaffold linked to a piperidine moiety, has been explored for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on its synthesis, structural optimization, and mechanistic investigations to elucidate its biological targets and therapeutic potential.

One of the key areas of research has been the development of synthetic routes for 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis protocol that improves yield and purity while reducing the use of hazardous reagents. The optimized route involves a palladium-catalyzed cross-coupling reaction followed by reductive amination, achieving an overall yield of 65%. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's affinity for serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmission. A 2024 paper in ACS Chemical Neuroscience reported that 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine exhibits nanomolar binding affinity for the 5-HT_2A receptor, with promising selectivity over other serotonin receptor subtypes. These findings position the compound as a candidate for treating psychiatric disorders such as schizophrenia and depression, although further mechanistic studies are needed to confirm its efficacy and safety.

Additionally, oncology research has explored the compound's role as a kinase inhibitor. A 2023 study in Cancer Research demonstrated that 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine inhibits the activity of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are implicated in cell cycle regulation. The compound showed potent anti-proliferative effects in breast cancer cell lines, with IC₅₀ values in the low micromolar range. These results suggest its potential as a lead compound for developing novel CDK inhibitors, though pharmacokinetic and toxicity profiles require further optimization.

Despite these promising findings, challenges remain in the clinical translation of 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine. Issues such as metabolic stability, blood-brain barrier penetration, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical development, with the goal of initiating Phase I trials within the next three years.

In conclusion, 4-(1-{imidazo[1,2-a]pyridin-2-yl}ethyl)piperidine (CAS: 2228508-39-0) represents a versatile scaffold with dual potential in CNS and oncology therapeutics. Recent advancements in synthesis, target engagement, and mechanistic understanding underscore its value as a research tool and drug candidate. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic applications in disease models.